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Introduction

Acetaldehyde hydrazone (Cz2HesNz2) is an organic compound belonging to the hydrazone class,
characterized by a carbon-nitrogen double bond. Hydrazones are synthesized through the
condensation reaction of a hydrazine derivative with an aldehyde or ketone.[1] This technical
guide provides a comprehensive overview of the chemical, physical, and toxicological
properties of acetaldehyde hydrazone, with a focus on its synthesis, reactivity, and potential
biological significance. Due to the limited availability of specific experimental data for
acetaldehyde hydrazone, this guide also incorporates data from closely related derivatives
and the broader class of hydrazones to provide a thorough understanding.

Chemical and Physical Properties

While specific experimentally determined physical properties for acetaldehyde hydrazone are
not readily available in the cited literature, computed properties from reputable databases
provide valuable estimates. For comparison, experimental data for some derivatives are
included.

Table 1: Physical and Chemical Properties of Acetaldehyde Hydrazone and Its Derivatives
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Acetaldehyde Acetaldehyde Acetaldehyde
Property Hydrazone Phenylhydrazone Dimethylhydrazone
(Computed) (Experimental) (Computed)
Molecular Formula C2HeN2[2] CsH10N2[3] CaHioN2
Molecular Weight 58.08 g/mol [2] 134.18 g/mol [3] 86.14 g/mol
N-[(E)-
(E)- ) ) - (E)-ethanal
IUPAC Name ) ] ethylideneamino]anilin ]
ethylidenehydrazine[2] dimethylhydrazone
e
11332413 (for (E)-
CAS Number , 935-07-9[3] 7422-90-4
isomer)[2]

] ] ] 56 to 101 °C (variable) ]
Melting Point Not available 3] Not available
Boiling Point Not available Not available Not available
Density Not available Not available Not available
XLogP3 -0.3[2] Not available Not available
Hydrogen Bond Donor

1[2] 1]3] 0
Count
Hydrogen Bond

2[2] 2[3] 2
Acceptor Count
Rotatable Bond Count  0[2] 1[3] 1

Synthesis of Acetaldehyde Hydrazone

The synthesis of hydrazones is generally achieved through a condensation reaction between a
hydrazine and a carbonyl compound, in this case, acetaldehyde.[1] The reaction is typically
acid-catalyzed and proceeds via a nucleophilic addition-elimination mechanism.

General Experimental Protocol for Hydrazone Synthesis

This protocol is a generalized procedure and may require optimization for the specific synthesis
of acetaldehyde hydrazone.
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Materials:

Acetaldehyde (1.0 equivalent)

Hydrazine hydrate (1.0-1.2 equivalents)

Ethanol (or other suitable solvent)

Glacial acetic acid (catalytic amount)

Procedure:

o Dissolve acetaldehyde in ethanol in a round-bottom flask.

e Add a catalytic amount of glacial acetic acid to the solution.

e Slowly add hydrazine hydrate to the reaction mixture with stirring.

e The reaction mixture is then typically stirred at room temperature or gently heated to drive
the reaction to completion.

e The progress of the reaction can be monitored by thin-layer chromatography (TLC).
» Upon completion, the solvent is removed under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography.

Reaction Mechanism

The formation of acetaldehyde hydrazone proceeds through a two-step mechanism:
nucleophilic addition of hydrazine to the carbonyl carbon of acetaldehyde, followed by the
elimination of a water molecule.
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Mechanism of Acetaldehyde Hydrazone Formation

Step 1: Nucleophilic Attack
Step 2: Dehydration
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Caption: Mechanism of Acetaldehyde Hydrazone Formation.

Spectroscopic Properties

Specific experimental spectroscopic data for acetaldehyde hydrazone is scarce in the
reviewed literature. However, characteristic spectral features can be predicted based on the
functional groups present and data from its derivatives.

1H NMR Spectroscopy:

e CHs group: A doublet in the upfield region.

o CH=N proton: A quartet in the downfield region, coupled to the methyl protons.
» NH:2 protons: A broad singlet.

13C NMR Spectroscopy:

e CHs carbon: A signal in the aliphatic region.

e C=N carbon: A signal in the downfield region, characteristic of imines. For comparison, the
C=0 of acetaldehyde appears around 200 ppm.[4]

Infrared (IR) Spectroscopy:
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e N-H stretching: A broad band in the region of 3200-3400 cm~1,
e C=N stretching: A sharp band around 1600-1650 cm~1,
e C-H stretching: Bands in the region of 2850-3000 cm™1.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak
corresponding to the molecular weight of acetaldehyde hydrazone (m/z = 58). Fragmentation
patterns would likely involve the loss of small neutral molecules such as N2 or NHs, and
cleavage of the C-C and C-N bonds.

Reactivity and Chemical Properties
Hydrazones are versatile intermediates in organic synthesis.

e Hydrolysis: Hydrazones can be hydrolyzed back to their parent aldehyde/ketone and
hydrazine under acidic conditions.[1]

o Wolff-Kishner Reduction: Acetaldehyde hydrazone can be reduced to ethane under basic
conditions with heat, a reaction known as the Wolff-Kishner reduction.[5]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1247221?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydrazone
https://www.benchchem.com/product/b1247221?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.09%3A_Nucleophilic_Addition_of_Hydrazine_-_The_Wolff-Kishner_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow for Hydrazone Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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